Cas no 916313-62-7 (2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)-)

• Product Name: 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)-
• CAS No: 916313-62-7
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 4314233
• PubChem ID: 55300683
• Update Time: 2025-07-18

2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)-
• EN300-7609380
• 916313-62-7
• (4S)-4-methyl-1,3-oxazinane-2,5-dione
• AKOS006381111

• Inchi： 1S/C5H7NO3/c1-3-4(7)2-9-5(8)6-3/h3H,2H2,1H3,(H,6,8)/t3-/m0/s1
• InChI Key： LWTIKPZLYLVQFL-VKHMYHEASA-N
• SMILES： O1C(N[C@@H](C)C(C1)=O)=O

Computed Properties

• Exact Mass: 129.042593085Da
• Monoisotopic Mass: 129.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,3-oxazinanes

Additional information on 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)-

Professional Introduction to Compound with CAS No. 916313-62-7 and Product Name: 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S)

The compound with the CAS number 916313-62-7 and the product name 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S) represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the oxazine class, characterized by its unique structural framework that includes a six-membered ring containing both oxygen and nitrogen atoms. The presence of a dihydro moiety and the specific (4S) configuration further distinguishes it from other analogs, making it a subject of considerable interest for its potential applications in medicinal chemistry.

Recent studies have highlighted the importance of oxazine derivatives in the development of novel therapeutic agents. The structural motif of 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S) offers a versatile platform for chemical modifications, enabling researchers to tailor its properties for specific biological targets. The compound's chiral center at the (4S) position is particularly noteworthy, as stereochemistry plays a crucial role in the efficacy and selectivity of many pharmacological compounds.

In the realm of drug discovery, oxazine derivatives have shown promise as intermediates in the synthesis of bioactive molecules. The dihydro substitution enhances the compound's stability and solubility, making it more amenable to further functionalization. This attribute is particularly valuable in pharmaceutical applications where physicochemical properties significantly influence drug delivery and bioavailability.

Current research in this area has demonstrated that modifications to the oxazine core can lead to compounds with enhanced binding affinity and reduced toxicity. For instance, studies have explored the interaction of 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S) with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions have been investigated using computational modeling and experimental techniques such as NMR spectroscopy and X-ray crystallography.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Researchers are leveraging its structural features to develop inhibitors for key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The ability to fine-tune the electronic and steric properties of oxazine derivatives allows for the creation of molecules with high specificity toward disease-causing pathways.

Advances in synthetic methodologies have also contributed to the growing interest in 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S). Modern techniques enable the efficient preparation of complex derivatives while maintaining high enantiomeric purity. This has opened up new avenues for exploring structure-activity relationships (SAR) and optimizing lead compounds for clinical development.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a building block in materials science, where its unique electronic properties could contribute to the development of novel organic semiconductors or catalysts. Such interdisciplinary approaches highlight the versatility of oxazine derivatives and their relevance across multiple scientific domains.

In conclusion, 2H-1,3-Oxazine-2,5(6H)-dione, dihydro-4-methyl-, (4S) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique features make it a valuable asset for researchers seeking to develop next-generation therapeutics. As our understanding of its biological activity continues to evolve, so too will its potential applications in medicine and beyond.